- Intensification of cyclohexanone purification stage from impurities in caprolactam production using phase transfer catalysis, Russian Journal of Applied Chemistry, 2014, 87(7), 899-903
Cas no 17961-10-3 (6-oxo-6-(pentyloxy)hexanoic acid)
17961-10-3 structure
Product Name:6-oxo-6-(pentyloxy)hexanoic acid
CAS No:17961-10-3
MF:C11H20O4
MW:216.274104118347
CID:1369743
Update Time:2024-08-16
6-oxo-6-(pentyloxy)hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-oxo-6-(pentyloxy)hexanoic acid
- hexanedioic acid, monopentyl ester
- LogP
- Hexanedioic acid, 1-pentyl ester
-
- Inchi: 1S/C11H20O4/c1-2-3-6-9-15-11(14)8-5-4-7-10(12)13/h2-9H2,1H3,(H,12,13)
- InChI Key: XMOUOZUUJHDLSN-UHFFFAOYSA-N
- SMILES: C(OCCCCC)(=O)CCCCC(O)=O
Computed Properties
- Exact Mass: 216.1362
Experimental Properties
- Density: 1.0216 g/cm3(Temp: 2 °C)
- Boiling Point: 171-172 °C(Press: 1 Torr)
- PSA: 63.6
- pka: 4.69±0.10(Predicted)
6-oxo-6-(pentyloxy)hexanoic acid Production Method
Production Method 1
Reaction Conditions
1.1 157 - 158 °C
Reference
6-oxo-6-(pentyloxy)hexanoic acid Preparation Products
- cyclohex-2-en-1-one (930-68-7)
- Cyclopentanol (96-41-3)
- Pentyl cyclopentanecarboxylate (959026-72-3)
- 1-Butyl 6-hexyl hexanedioate (177738-29-3)
- Cyclohexyl hexanoate (6243-10-3)
- Cyclohexane,1,1'-oxybis- (4645-15-2)
- pentane-1,5-diol (111-29-5)
- Cyclohexyl Propionate (6222-35-1)
- Pentanedioic acid, monocyclohexyl ester (54812-71-4)
- amyl caproate (540-07-8)
- Methylcyclohexane (108-87-2)
- 1,3-Cyclohexanediol (504-01-8)
- 1'-Hydroxy-[1,1'-bi(cyclohexan)]-2-one (28746-99-8)
- 2-(cyclohex-1-en-1-yl)cyclohexan-1-ol (65181-96-6)
- [1,1′-Bicyclohexyl]-1,2-diol (92789-32-7)
- 6-oxo-6-(pentyloxy)hexanoic acid (17961-10-3)
- Cyclohexanol (108-93-0)
- cyclohexyl butyrate (1551-44-6)
- Cyclohexane-1,2-diol (931-17-9)
- 1,6-Hexanediol (629-11-8)
6-oxo-6-(pentyloxy)hexanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
17961-10-3 (6-oxo-6-(pentyloxy)hexanoic acid) Related Products
- 106-79-6(Dimethyl sebacate)
- 106-32-1(Ethyl n-Caprylate)
- 105-79-3(isobutyl caproate)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-95-3(1,4-Dioxacycloheptadecane-5,17-dione)
- 109-43-3(dibutyl sebacate)
- 108-55-4(oxane-2,6-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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